Cas no 67858-93-9 (all-trans-Farnesol Tetrahydropyranyl Ether)

• Product Name: all-trans-Farnesol Tetrahydropyranyl Ether
• CAS No: 67858-93-9
• MF: C₂₀H₃₄O₂
• CID: 1722243
• Update Time: 2025-07-02

all-trans-Farnesol Tetrahydropyranyl Ether Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-[(3,7,11-trimethyl-2,6,10-dodecatrienyl)oxy]-,(E,E)-
• all-trans-Farnesol Tetrahydropyranyl Ether

• Inchi： 1S/C20H34O2/c1-17(2)9-7-10-18(3)11-8-12-19(4)14-16-22-20-13-5-6-15-21-20/h9,11,14,20H,5-8,10,12-13,15-16H2,1-4H3/b18-11+,19-14+
• InChI Key： XPBIICJUTJFRKE-MMOYSQFZSA-N
• SMILES： O(C1OCCCC1)C/C=C(\C)/CC/C=C(\C)/CCC=C(C)C

Additional information on all-trans-Farnesol Tetrahydropyranyl Ether

Introduction to All-trans-Farnesol Tetrahydropyranyl Ether (CAS No. 67858-93-9)

All-trans-Farnesol Tetrahydropyranyl Ether (CAS No. 67858-93-9) is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This tetrahydropyranyl ether derivative of farnesol, a naturally occurring sesquiterpene alcohol, exhibits a unique structural configuration that makes it a valuable tool in various biochemical applications.

The compound is synthesized through a meticulous process that involves the condensation of farnesol with tetrahydropyran, resulting in the formation of a stable ether linkage. This modification enhances the solubility and stability of farnesol, making it more amenable to various biochemical assays and drug development processes.

In recent years, All-trans-Farnesol Tetrahydropyranyl Ether has been extensively studied for its potential biological activities. Research has demonstrated its role as a signaling molecule in several cellular processes, particularly in the context of cell communication and differentiation. The compound has been found to modulate pathways involving protein kinase C (PKC) and calcium signaling, which are crucial for maintaining cellular homeostasis.

One of the most intriguing aspects of this compound is its interaction with protein kinase C. Studies have shown that All-trans-Farnesol Tetrahydropyranyl Ether can activate PKC isoforms, leading to changes in cellular morphology and function. This activation is particularly relevant in the context of cancer research, where PKC dysregulation is often observed in tumor cells. The ability of this compound to modulate PKC activity suggests its potential as an anti-cancer agent or a therapeutic adjuvant.

Furthermore, the compound has been investigated for its effects on cell differentiation. Research indicates that it can promote the differentiation of certain cell types, including adipocytes and osteoblasts. This property makes it a promising candidate for regenerative medicine applications, where controlled cell differentiation is essential for tissue repair and regeneration.

The structural integrity of All-trans-Farnesol Tetrahydropyranyl Ether also makes it an attractive scaffold for drug design. Its tetrahydropyranyl moiety provides a stable platform for further chemical modifications, allowing researchers to tailor its pharmacological properties for specific therapeutic targets. This flexibility has led to several innovative drug candidates being developed based on this compound.

In the realm of chemical biology, this compound has been used as a probe to study signaling pathways involving farnesol and its derivatives. The tetrahydropyranyl ether modification enhances the compound's interaction with biological targets while maintaining its natural bioactivity. This balance has made it an invaluable tool for researchers seeking to elucidate the mechanisms underlying various cellular processes.

Recent advancements in mass spectrometry and high-resolution NMR techniques have further enhanced our understanding of All-trans-Farnesol Tetrahydropyranyl Ether. These techniques have allowed for detailed structural characterization and identification of novel derivatives, expanding the compound's potential applications in pharmaceutical research.

The compound's stability under various conditions has also made it suitable for industrial applications. Its resistance to degradation under physiological conditions ensures that it remains effective in biological assays and drug formulations. This stability is particularly important in long-term therapeutic applications where consistent bioactivity is crucial.

In conclusion, All-trans-Farnesol Tetrahydropyranyl Ether (CAS No. 67858-93-9) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural properties, combined with its ability to modulate critical cellular pathways, make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of its bioactivity continues to grow, so too will its applications in medicine and biotechnology.